4-Naphthalen-1-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide
4-Naphthalen-1-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide
Type II positive allosteric modulator of α7 nACh receptors (pEC50 = 5.5). Displays no agonist activity at α7 receptors at concentrations up to 0.1 mM; potentiates agonist-evoked responses and reduces rate of desensitization of α7 nAChRs. Exhibits potency and efficacy similar to PNU 120596.
Brand Name:
Vulcanchem
CAS No.:
353483-92-8
VCID:
VC0004844
InChI:
InChI=1S/C22H20N2O2S/c23-27(25,26)15-11-12-21-20(13-15)17-8-4-10-19(17)22(24-21)18-9-3-6-14-5-1-2-7-16(14)18/h1-9,11-13,17,19,22,24H,10H2,(H2,23,25,26)
SMILES:
C1C=CC2C1C(NC3=C2C=C(C=C3)S(=O)(=O)N)C4=CC=CC5=CC=CC=C54
Molecular Formula:
C22H20N2O2S
Molecular Weight:
376.5 g/mol
4-Naphthalen-1-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide
CAS No.: 353483-92-8
Inhibitors
VCID: VC0004844
Molecular Formula: C22H20N2O2S
Molecular Weight: 376.5 g/mol
![4-Naphthalen-1-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide - 353483-92-8](/images/no_structure.jpg)
| CAS No. | 353483-92-8 |
|---|---|
| Product Name | 4-Naphthalen-1-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide |
| Molecular Formula | C22H20N2O2S |
| Molecular Weight | 376.5 g/mol |
| IUPAC Name | 4-naphthalen-1-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide |
| Standard InChI | InChI=1S/C22H20N2O2S/c23-27(25,26)15-11-12-21-20(13-15)17-8-4-10-19(17)22(24-21)18-9-3-6-14-5-1-2-7-16(14)18/h1-9,11-13,17,19,22,24H,10H2,(H2,23,25,26) |
| Standard InChIKey | SIZWDJIHABLBSP-UHFFFAOYSA-N |
| SMILES | C1C=CC2C1C(NC3=C2C=C(C=C3)S(=O)(=O)N)C4=CC=CC5=CC=CC=C54 |
| Canonical SMILES | C1C=CC2C1C(NC3=C2C=C(C=C3)S(=O)(=O)N)C4=CC=CC5=CC=CC=C54 |
| Description | Type II positive allosteric modulator of α7 nACh receptors (pEC50 = 5.5). Displays no agonist activity at α7 receptors at concentrations up to 0.1 mM; potentiates agonist-evoked responses and reduces rate of desensitization of α7 nAChRs. Exhibits potency and efficacy similar to PNU 120596. |
| Synonyms | 3a,4,5,9b-Tetrahydro-4-(1-naphthalenyl)-3H-cyclopentan[c]quinoline-8-sulfonamide |
| PubChem Compound | 5038679 |
| Last Modified | Nov 11 2021 |
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